Cas no 2229686-17-1 (4-(3-bromo-5-methylphenyl)but-3-en-2-one)

• Product Name: 4-(3-bromo-5-methylphenyl)but-3-en-2-one
• CAS No: 2229686-17-1
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 6191261
• PubChem ID: 165645696
• Update Time: 2025-06-23

4-(3-bromo-5-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-methylphenyl)but-3-en-2-one
• EN300-1917002
• 2229686-17-1

• Inchi： 1S/C11H11BrO/c1-8-5-10(4-3-9(2)13)7-11(12)6-8/h3-7H,1-2H3/b4-3+
• InChI Key： JLVUFPHCBPDHCX-ONEGZZNKSA-N
• SMILES： BrC1C=C(C)C=C(/C=C/C(C)=O)C=1

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3-bromo-5-methylphenyl)but-3-en-2-one

4-(3-Bromo-5-Methylphenyl)But-3-En-2-One: A Comprehensive Overview

4-(3-Bromo-5-Methylphenyl)But-3-En-2-One (CAS No. 2229686-17-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 4-(3-bromo-5-methylphenyl)but-3-en-2-one, belongs to the class of enones and is characterized by its unique structure, which combines a substituted phenyl group with a ketone functionality. The compound's structure makes it a valuable substrate for various chemical reactions, including cycloadditions, Michael additions, and other enolate-based transformations.

The synthesis of 4-(3-bromo-5-methylphenyl)but-3-en-2-one has been extensively studied, with researchers exploring both traditional and modern methodologies to optimize its preparation. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantioselectivity, which is particularly important for its application in drug discovery. The compound's versatility lies in its ability to undergo multiple reaction pathways, making it a valuable building block in organic synthesis.

One of the most notable applications of 4-(3-bromo-5-methylphenyl)but-3-en-2-one is in the field of medicinal chemistry. Its enone moiety is known to participate in conjugate additions, which are crucial for the formation of bioactive molecules. Recent studies have highlighted its potential as a precursor for the synthesis of anti-inflammatory agents and anticancer drugs. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific kinases involved in cancer progression.

In addition to its medicinal applications, 4-(3-bromo-5-methylphenyl)but-3-en-2-one has found utility in materials science. Its ability to undergo [4+2] cycloadditions with dienes has led to the development of new polymeric materials with unique optical properties. These materials are being explored for their potential use in optoelectronic devices, such as organic light-emitting diodes (OLEDs), where their emission characteristics can be tailored through structural modifications.

The stability and reactivity of 4-(3-bromo-5-methylphenyl)but-3-en-2-one are influenced by its substituents. The bromine atom at the 3-position of the phenyl ring introduces electron-withdrawing effects, which enhance the electrophilicity of the carbonyl group. This makes the compound highly reactive towards nucleophilic attacks, a property that has been exploited in various organic transformations. Recent computational studies have provided deeper insights into the electronic structure of this compound, revealing that the conjugation between the phenyl ring and the enone system plays a critical role in its reactivity.

From an environmental perspective, understanding the degradation pathways of 4-(3-bromo-5-methylphenyl)but-3-en-2-one is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydroxylation and subsequent cleavage reactions. These findings are particularly relevant for industries involved in chemical manufacturing, as they provide guidance for designing environmentally friendly synthetic routes.

In conclusion, 4-(3-bromo-5-methylphenyl)but-3-en-2-one (CAS No. 2229686-17-) is a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, making it a cornerstone in contemporary chemical research.